Cas no 2092429-75-7 (ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate)
2092429-75-7 structure
Product Name:ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
CAS No:2092429-75-7
MF:C8H9N5O2
MW:207.189360380173
MDL:MFCD33550644
CID:5655274
PubChem ID:131302962
Update Time:2023-11-24
ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2092429-75-7
- EN300-27750250
- ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxy late
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-amino-, ethyl ester
- ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
-
- MDL: MFCD33550644
- Inchi: 1S/C8H9N5O2/c1-2-15-6(14)5-3-10-8-11-7(9)12-13(8)4-5/h3-4H,2H2,1H3,(H2,9,12)
- InChI Key: FWUZBQUQCAMIST-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC2=NC(N)=NN2C=1)=O
Computed Properties
- Exact Mass: 207.07562455g/mol
- Monoisotopic Mass: 207.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.4Ų
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- pka: 2.02±0.30(Predicted)
ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27750250-1g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95% | 1g |
$1086.0 | 2023-09-10 | |
| Enamine | EN300-27750250-5g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95% | 5g |
$3147.0 | 2023-09-10 | |
| Enamine | EN300-27750250-10g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95% | 10g |
$4667.0 | 2023-09-10 | |
| Enamine | EN300-27750250-0.05g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 0.05g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-27750250-0.1g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 0.1g |
$376.0 | 2025-03-19 | |
| Enamine | EN300-27750250-0.25g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 0.25g |
$538.0 | 2025-03-19 | |
| Enamine | EN300-27750250-0.5g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 0.5g |
$847.0 | 2025-03-19 | |
| Enamine | EN300-27750250-1.0g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-27750250-2.5g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-27750250-5.0g |
ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
2092429-75-7 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 |
ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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